Cas no 2089255-12-7 (2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride)

• Product Name: 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride
• CAS No: 2089255-12-7
• MF: C₉H₁₁ClFN₃
• MW: 215.655143976212
• CID: 5255076
• Update Time: 2025-10-17

2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride
• 2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride

• Inchi： 1S/C9H10FN3.ClH/c10-8-2-1-7-6(3-4-11)5-12-9(7)13-8;/h1-2,5H,3-4,11H2,(H,12,13);1H
• InChI Key： LXWOGUHDHRUCOC-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C2C(=N1)NC=C2CCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 54.7

Additional information on 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride

Introduction to 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride (CAS No. 2089255-12-7)

2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride, identified by its CAS number 2089255-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a fluoro substituent and the specific arrangement of functional groups in its structure contribute to its unique chemical properties and make it a promising candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical assays and clinical trials. The 6-fluoro-1H-pyrrolo[2,3-b]pyridine core is a key structural feature that imparts specific electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. This has led to extensive research into its potential as a lead compound for the development of novel therapeutic agents.

In recent years, there has been a surge in the exploration of heterocyclic compounds due to their remarkable pharmacological properties. Pyrrolopyridines, in particular, have been extensively studied for their roles in modulating various biological pathways. The introduction of fluorine atoms into these structures often enhances binding affinity and metabolic stability, which are critical factors in drug design. The compound 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride exemplifies these advantages, making it a valuable asset in the pharmaceutical industry.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyrrolopyridine derivatives can interact with neurotransmitter receptors, potentially leading to the development of new medications for conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine atom in the 6-fluoro-1H-pyrrolo[2,3-b]pyridine moiety may play a crucial role in modulating these interactions, thereby enhancing the compound's efficacy.

Furthermore, the amine group at the terminal position of the molecule provides a versatile handle for further chemical modifications. This allows researchers to explore different analogs with tailored properties, optimizing both potency and selectivity. The hydrochloride salt form not only improves solubility but also ensures consistent dosing in pharmaceutical formulations.

The synthesis of 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex pyrrolopyridine core. These synthetic strategies highlight the compound's structural complexity and underscore the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling studies have revealed insights into its binding mode with biological targets, providing a rational basis for structure-based drug design. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The pharmacokinetic properties of 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride are another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential and minimizing side effects. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance rates.

In conclusion, 2-(6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine;hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of heterocyclic compounds continues to grow, compounds like this one are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.